Cas no 145821-55-2 (3-bromo-1H-Pyrrole-2-carboxylic acid)

3-bromo-1H-Pyrrole-2-carboxylic acid structure
145821-55-2 structure
Product Name:3-bromo-1H-Pyrrole-2-carboxylic acid
CAS No:145821-55-2
MF:C5H4BrNO2
MW:189.994760513306
MDL:MFCD28128036
CID:1106273
PubChem ID:53830748
Update Time:2025-04-20

3-bromo-1H-Pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-1H-Pyrrole-2-carboxylic acid
    • 145821-55-2
    • bromopyrrol-2-carboxylic acid
    • AKOS023809443
    • SB63891
    • CS-0161039
    • 1H-Pyrrole-2-carboxylic acid, 3-bromo-
    • BS-15434
    • 3-BROMO-1H-PYRROLE-2-CARBOXYLICACID
    • AMY39753
    • DA-24076
    • MFCD28128036
    • GCGLHBLIXZLOAL-UHFFFAOYSA-N
    • ZB0521
    • A936825
    • SCHEMBL3032701
    • MDL: MFCD28128036
    • Inchi: 1S/C5H4BrNO2/c6-3-1-2-7-4(3)5(8)9/h1-2,7H,(H,8,9)
    • InChI Key: GCGLHBLIXZLOAL-UHFFFAOYSA-N
    • SMILES: BrC1C=CNC=1C(=O)O

Computed Properties

  • Exact Mass: 188.943
  • Monoisotopic Mass: 188.943
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 53.1Ų

3-bromo-1H-Pyrrole-2-carboxylic acid Pricemore >>

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